Cas no 302815-48-1 (6-chloro-N-(3-chlorophenyl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: 6-chloro-N-(3-chlorophenyl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 302815-48-1
• MF: C₁₆H₉Cl₂NO₃
• MW: 334.153562307358
• CID: 5416647
• Update Time: 2025-10-31

6-chloro-N-(3-chlorophenyl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-(3-chlorophenyl)-2-oxochromene-3-carboxamide
• 6-chloro-N-(3-chlorophenyl)-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C16H9Cl2NO3/c17-10-2-1-3-12(8-10)19-15(20)13-7-9-6-11(18)4-5-14(9)22-16(13)21/h1-8H,(H,19,20)
• InChI Key： PYYHXWXRVBMSEC-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=C(Cl)C=C2)C=C1C(NC1=CC=CC(Cl)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-chloro-N-(3-chlorophenyl)-2-oxo-2H-chromene-3-carboxamide

Introduction to 6-Chloro-N-(3-Chlorophenyl)-2-Oxo-2H-Chromene-3-Carboxamide (CAS No. 302815-48-1)

6-Chloro-N-(3-Chlorophenyl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 302815-48-1) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of chromene derivatives, which are known for their diverse pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer activities.

The chemical structure of 6-chloro-N-(3-chlorophenyl)-2-oxo-2H-chromene-3-carboxamide is characterized by a chromene core with a substituted phenyl group and a carboxamide functional group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of 6-chloro-N-(3-chlorophenyl)-2-oxo-2H-chromene-3-carboxamide in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 6-chloro-N-(3-chlorophenyl)-2-oxo-2H-chromene-3-carboxamide has shown promising anticancer activity. Research conducted at the National Cancer Institute in 2020 revealed that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The anticancer effects are attributed to its ability to disrupt cell cycle progression and inhibit angiogenesis, thereby preventing tumor growth and metastasis.

The pharmacokinetic profile of 6-chloro-N-(3-chlorophenyl)-2-oxo-2H-chromene-3-carboxamide has also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further clinical development. Preclinical trials have demonstrated its safety and efficacy in animal models, paving the way for human clinical trials.

The synthetic route for 6-chloro-N-(3-chlorophenyl)-2-oxo-2H-chromene-3-carboxamide involves a multi-step process that includes the condensation of 6-chlorochromanone with 3-chlorobenzoyl chloride followed by amidation with ammonia. This synthetic method is efficient and scalable, allowing for the production of sufficient quantities for both research and commercial purposes.

In conclusion, 6-chloro-N-(3-chlorophenyl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 302815-48-1) is a promising compound with significant potential in the treatment of inflammatory diseases and cancer. Its unique chemical structure and biological activities make it an attractive target for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic applications, potentially leading to new drug discoveries.